Cas no 77779-49-8 (ethyl 4-chloro-6-fluoro-quinoline-3-carboxylate)

• Product Name: ethyl 4-chloro-6-fluoro-quinoline-3-carboxylate
• CAS No: 77779-49-8
• MF: C₁₂H₉ClFNO₂
• MW: 253.656765699387
• MDL: MFCD00173350
• CID: 90723
• PubChem ID: 1479088
• Update Time: 2025-11-01

ethyl 4-chloro-6-fluoro-quinoline-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-chloro-6-fluoroquinoline-3-carboxylate
• 4-Chloro-6-fluoroquinoline-3-carboxylic acid ethyl ester
• ethyl 4-chloro-6-fluoro-quinoline-3-carboxylate
• MFCD00173350
• 4chloro-6-fluoro-quinoline-3-carboxylic acid ethyl ester
• ETHYL4-CHLORO-6-FLUOROQUINOLINE-3-CARBOXYLATE
• 5J-038
• BP-20307
• F2156-0059
• SB68935
• DTXSID30363155
• PPHSOQWURBALSQ-UHFFFAOYSA-N
• FT-0730302
• EN300-110488
• AMY10629
• SCHEMBL538191
• 4-Chloro-6-fluoro-quinoline-3-carboxylic acid ethyl ester
• ethyl 4-chloro-6-fluoroquinolin-3-carboxylate
• Ethyl 4-chloro-6-fluoroquinoline-3-carboxylate, AldrichCPR
• AKOS000189955
• 77779-49-8
• Oprea1_272552
• CS-0071054
• STL239374
• BBL028330

• MDL： MFCD00173350
• Inchi： 1S/C12H9ClFNO2/c1-2-17-12(16)9-6-15-10-4-3-7(14)5-8(10)11(9)13/h3-6H,2H2,1H3
• InChI Key： PPHSOQWURBALSQ-UHFFFAOYSA-N
• SMILES： ClC1C(C(=O)OCC)=CN=C2C=CC(=CC2=1)F

Computed Properties

• Exact Mass: 253.03100
• Monoisotopic Mass: 253.031
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.1
• Topological Polar Surface Area: 39.2A^2

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.354
• Melting Point: 62-63 ºC
• Boiling Point: 332.1℃ at 760 mmHg
• Flash Point: 154.6°C
• Refractive Index: 1.593
• PSA: 39.19000
• LogP: 3.20400
• Solubility: 。

ethyl 4-chloro-6-fluoro-quinoline-3-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H319
• Warning Statement： P305+P351+P338
• Hazard Category Code： 36
• Safety Instruction： 26
• Hazardous Material Identification：
• Storage Condition：2-8 °C

Additional information on ethyl 4-chloro-6-fluoro-quinoline-3-carboxylate

Ethyl 4-Chloro-6-Fluoro-quinoline-3-carboxylate (CAS No. 77779-49-8): An Overview of Its Properties and Applications

Ethyl 4-chloro-6-fluoro-quinoline-3-carboxylate (CAS No. 77779-49-8) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound belongs to the class of quinolines, which are known for their biological activities and structural diversity.

The chemical formula of ethyl 4-chloro-6-fluoro-quinoline-3-carboxylate is C₁₄H₁₀ClFNO₂. It is characterized by a quinoline core with specific substituents, including a chloro group at the 4-position, a fluoro group at the 6-position, and an ethyl ester group at the 3-position. These substituents contribute to the compound's distinct physical and chemical properties, making it a valuable intermediate in the synthesis of more complex molecules.

In terms of physical properties, ethyl 4-chloro-6-fluoro-quinoline-3-carboxylate is typically a solid at room temperature with a melting point ranging from 105°C to 108°C. It is sparingly soluble in water but exhibits good solubility in organic solvents such as ethanol, methanol, and dichloromethane. These solubility characteristics make it suitable for various synthetic reactions and purification processes.

The synthesis of ethyl 4-chloro-6-fluoro-quinoline-3-carboxylate can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 4-chloro-6-fluoroquinoline with ethyl chloroformate in the presence of a base such as triethylamine. This reaction proceeds via nucleophilic substitution, leading to the formation of the desired ester. Another approach involves the condensation of 4-chloro-6-fluoroaniline with ethyl cyanoacetate followed by cyclization to form the quinoline ring.

Ethyl 4-chloro-6-fluoro-quinoline-3-carboxylate has been extensively studied for its potential biological activities. Recent research has shown that this compound exhibits significant antimicrobial properties against a range of bacteria and fungi. For instance, studies have demonstrated its effectiveness against Staphylococcus aureus, Klebsiella pneumoniae, and Candida albicans. These findings suggest that ethyl 4-chloro-6-fluoro-quinoline-3-carboxylate could be a promising lead compound for the development of new antimicrobial agents.

Beyond its antimicrobial properties, ethyl 4-chloro-6-fluoro-quinoline-3-carboxylate has also shown potential as an anticancer agent. Research has indicated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is thought to involve the disruption of cellular signaling pathways and the induction of oxidative stress. These findings highlight the compound's potential as a therapeutic agent in oncology.

In addition to its biological applications, ethyl 4-chloro-6-fluoro-quinoline-3-carboxylate has found use in materials science. The unique electronic properties of quinolines make them suitable for applications in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). Specifically, the presence of electron-withdrawing groups like chlorine and fluorine can enhance the electron transport properties of these materials, leading to improved device performance.

The safety profile of ethyl 4-chloro-6-fluoro-quinoline-3-carboxylate is an important consideration for its practical applications. While it is generally considered safe for laboratory use when proper handling protocols are followed, it is important to note that exposure to high concentrations or prolonged exposure may pose health risks. Therefore, appropriate personal protective equipment (PPE) should be used when handling this compound.

In conclusion, ethyl 4-chloro-6-fluoro-quinoline-3-carboxylate (CAS No. 77779-49-8) is a multifaceted compound with a wide range of potential applications in medicinal chemistry, materials science, and other fields. Its unique chemical structure and properties make it a valuable intermediate and lead compound for further research and development. As ongoing studies continue to uncover new insights into its behavior and potential uses, it is likely that this compound will play an increasingly important role in advancing scientific knowledge and technological innovation.